molecular formula C7H8N2O2 B6272599 2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid CAS No. 1236034-44-8

2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid

Cat. No. B6272599
CAS RN: 1236034-44-8
M. Wt: 152.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid” is a chemical compound with the molecular formula C7H8N2O2 . It has a molecular weight of 152.15 . This compound is used in research .


Synthesis Analysis

While specific synthesis methods for “2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid” were not found, pyrazole derivatives have been synthesized using various methods . For example, some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .


Molecular Structure Analysis

The molecular structure of “2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid” can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC, and more .


Chemical Reactions Analysis

While specific chemical reactions involving “2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid” were not found, research on pyrazole derivatives has shown that they can undergo various chemical reactions .


Physical And Chemical Properties Analysis

“2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid” has a molecular weight of 152.15 . More detailed physical and chemical properties were not found in the search results.

Future Directions

Pyrazole derivatives, such as “2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid”, have potential in the development of new drugs due to their diverse pharmacological effects . Future research could explore this potential further.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid involves the reaction of 1H-pyrazole with acrolein followed by oxidation of the resulting product to form the desired compound.", "Starting Materials": [ "1H-pyrazole", "Acrolein", "Oxidizing agent (e.g. potassium permanganate, hydrogen peroxide)" ], "Reaction": [ "Step 1: React 1H-pyrazole with acrolein in the presence of a suitable catalyst (e.g. sodium hydroxide) to form 2-(1H-pyrazol-1-yl)prop-2-en-1-ol.", "Step 2: Oxidize 2-(1H-pyrazol-1-yl)prop-2-en-1-ol using an oxidizing agent (e.g. potassium permanganate, hydrogen peroxide) to form 2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid." ] }

CAS RN

1236034-44-8

Product Name

2-[(1H-pyrazol-1-yl)methyl]prop-2-enoic acid

Molecular Formula

C7H8N2O2

Molecular Weight

152.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.